Cas no 1115933-66-8 (N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1115933-66-8
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 5434340
• Update Time: 2025-07-09

N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide
• N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C21H22N2O3S2/c1-14-5-9-18(10-6-14)28(25,26)23(4)19-11-12-27-20(19)21(24)22-17-8-7-15(2)16(3)13-17/h5-13H,1-4H3,(H,22,24)
• InChI Key： NAFWNIACWPRGAR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C(C)=C2)=O)SC=CC=1N(C)S(C1=CC=C(C)C=C1)(=O)=O

Additional information on N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide

Research Brief on N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS: 1115933-66-8)

N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS: 1115933-66-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of specific biological pathways, particularly in the context of inflammatory and oncogenic signaling. This research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

Recent investigations into the molecular mechanism of 1115933-66-8 have revealed its ability to selectively inhibit key enzymes involved in inflammatory cascades, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are critical mediators of prostaglandin and leukotriene biosynthesis, respectively, which play pivotal roles in chronic inflammation and cancer progression. Structural analyses indicate that the thiophene-2-carboxamide moiety of the compound facilitates strong binding interactions with the active sites of these enzymes, thereby impairing their catalytic activity.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing inflammatory markers and tumor growth in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1115933-66-8 exhibited potent anti-inflammatory effects in a murine model of rheumatoid arthritis, with a significant reduction in joint swelling and cytokine levels. Additionally, the compound showed promising antitumor activity in xenograft models of colorectal cancer, where it suppressed tumor proliferation and angiogenesis.

Pharmacokinetic profiling of 1115933-66-8 has further elucidated its drug-like properties, including favorable oral bioavailability and metabolic stability. The compound's sulfonamido group enhances its solubility, while the dimethylphenyl substituent contributes to its membrane permeability. These attributes make it a viable candidate for further development as an oral therapeutic agent. However, challenges such as potential off-target effects and long-term toxicity remain to be addressed in future studies.

In conclusion, N-(3,4-dimethylphenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide represents a promising lead compound for the treatment of inflammatory diseases and certain cancers. Its dual inhibitory action on COX-2 and 5-LOX pathways, coupled with its favorable pharmacokinetic profile, positions it as a compelling subject for translational research. Future efforts should focus on optimizing its selectivity and safety profile to advance its clinical potential.